CHR 6494 trifluoroacetate
CHR 6494 trifluoroacetate
Potent and selective haspin kinase inhibitor (IC50 = 2 nM). Selective over 27 other protein kinases including Aurora B kinase. Induces cell cycle arrest at G2/M, inhibits cell proliferation and promotes apoptosis in multiple cancer cell lines. Inhibits angiogenesis ex vivo and attenuates tumor growth of HCT-116 xenografts in rats.
Brand Name:
Vulcanchem
CAS No.:
1458630-17-5
VCID:
VC0005046
InChI:
InChI=1S/C16H16N6.C2HF3O2/c1-2-7-17-15-5-6-16-18-10-14(22(16)21-15)11-3-4-13-12(8-11)9-19-20-13;3-2(4,5)1(6)7/h3-6,8-10H,2,7H2,1H3,(H,17,21)(H,19,20);(H,6,7)
SMILES:
CCCNC1=NN2C(=NC=C2C3=CC4=C(C=C3)NN=C4)C=C1.C(=O)(C(F)(F)F)O
Molecular Formula:
C18H17F3N6O2
Molecular Weight:
406.369
CHR 6494 trifluoroacetate
CAS No.: 1458630-17-5
Inhibitors
VCID: VC0005046
Molecular Formula: C18H17F3N6O2
Molecular Weight: 406.369
| CAS No. | 1458630-17-5 |
|---|---|
| Product Name | CHR 6494 trifluoroacetate |
| Molecular Formula | C18H17F3N6O2 |
| Molecular Weight | 406.369 |
| IUPAC Name | 3-(1H-indazol-5-yl)-N-propylimidazo[1,2-b]pyridazin-6-amine;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C16H16N6.C2HF3O2/c1-2-7-17-15-5-6-16-18-10-14(22(16)21-15)11-3-4-13-12(8-11)9-19-20-13;3-2(4,5)1(6)7/h3-6,8-10H,2,7H2,1H3,(H,17,21)(H,19,20);(H,6,7) |
| Standard InChIKey | ILWYDZNXJQESDI-UHFFFAOYSA-N |
| SMILES | CCCNC1=NN2C(=NC=C2C3=CC4=C(C=C3)NN=C4)C=C1.C(=O)(C(F)(F)F)O |
| Description | Potent and selective haspin kinase inhibitor (IC50 = 2 nM). Selective over 27 other protein kinases including Aurora B kinase. Induces cell cycle arrest at G2/M, inhibits cell proliferation and promotes apoptosis in multiple cancer cell lines. Inhibits angiogenesis ex vivo and attenuates tumor growth of HCT-116 xenografts in rats. |
| Synonyms | 3-(1H-Indazol-5-yl)-N-propylimidazo[1,2-b]pyridazin-6-amine trifluoroacetate |
| PubChem Compound | 91691123 |
| Last Modified | Nov 11 2021 |
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